N-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine

• IUPAC Name: N-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
• InChI: InChI=1S/C8H11N3/c1-9-8-6-3-2-4-7(6)10-5-11-8/h5H,2-4H2,1H3,(H,9,10,11)
• InChI Key: ZAVFAUNQFQJQSD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=NC2=C1CCC2
• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol

Description

N-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C8H11N3 and its molecular weight is 149.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Studies

N-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine and its derivatives have been synthesized through one-pot multi-component reactions. These reactions are simpler than conventional multi-step organic reactions and allow for the creation of new organic molecules rapidly (Tugcu & Turhan, 2018).

Biological Activities

Derivatives of this compound have been synthesized and evaluated for their antibacterial and antifungal activities. These studies are crucial for understanding the potential of these compounds in medical applications (Tugcu & Turhan, 2018). Another study synthesized enantiomeric derivatives and found that certain compounds exhibited higher antitumor activity against specific cancer cell lines (Gao et al., 2015).

Chemical Structure and Inhibitory Activities

Various substituted forms of this compound have been synthesized and investigated for their inhibitory activities against platelet aggregation and hypothermia in mice, which is significant for therapeutic applications (Sasaki et al., 1990).

Antimicrobial Evaluation

New classes of derivatives have been synthesized and evaluated for their antimicrobial properties. This research is pivotal in the development of new antimicrobial agents (Etemadi et al., 2016).

Antitumor Activity

Certain derivatives have shown antitumor activities in experimental models, indicating their potential as therapeutic agents in cancer treatment (Bennett et al., 1981).

Microtubule Targeting

The conformational shape of certain N-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine derivatives affects their potency as microtubule targeting agents, demonstrating their potential in cancer therapy (Xiang et al., 2020).